Cas no 1804453-85-7 (1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone)

• Product Name: 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone
• CAS No: 1804453-85-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4818578
• Update Time: 2025-10-30

1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-7-(aminomethyl)benzo[d]oxazole
• 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone

• Inchi： 1S/C10H10N2O2/c1-6(13)10-12-8-4-2-3-7(5-11)9(8)14-10/h2-4H,5,11H2,1H3
• InChI Key： NXFCMFWAFGUPTK-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2=CC=CC(CN)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 69.1

Additional information on 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone

1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone: A Comprehensive Overview

1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone, with the CAS number 1804453-85-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as benzo[d]oxazole derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone consists of a benzo[d]oxazole ring system substituted with an aminomethyl group at the 7-position and an ethanone moiety at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization and exploration in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The presence of the benzo[d]oxazole ring, a known privileged structure in medicinal chemistry, enhances the compound's ability to interact with biological targets, making it a promising candidate for drug design.

In addition to its pharmacological applications, 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone has shown potential in materials science. Its structural versatility allows for the creation of advanced materials with tailored optical and electronic properties. For instance, derivatives of this compound have been investigated for their use in organic electronics, where they can serve as components in light-emitting diodes (LEDs) or photovoltaic devices.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have facilitated further research into the compound's properties and applications.

From an environmental standpoint, the stability and biodegradability of 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone have been evaluated to ensure its safe use in industrial and biomedical settings. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, aligning with current sustainability goals in chemical manufacturing.

In conclusion, 1-(7-(Aminomethyl)benzo[d]oxazol-2-yl)ethanone represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within organic chemistry and related fields.